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Compound of Interest

Compound Name: Trimethylammonium chloride-d10

Cat. No.: B3319169

For researchers in drug development and metabolomics, the quality of stable isotope-labeled
internal standards is paramount for generating accurate and reproducible data.
Trimethylammonium chloride-d10, a deuterated analog of an endogenous metabolite, is a
critical tool for quantitative analysis using mass spectrometry. This guide provides a
comparative overview of key quality attributes from leading suppliers and outlines a standard
experimental protocol for its application.

Supplier Specification Overview

The selection of a suitable supplier for Trimethylammonium chloride-d10 hinges on several
key quality metrics, primarily chemical purity and isotopic enrichment. High chemical purity
ensures that the analytical signal is not compromised by contaminants, while high isotopic
enrichment is crucial for minimizing signal overlap with the unlabeled analyte. The following
table summarizes typical specifications offered by major suppliers in the market.
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Supplier A (e.g.,

o . Supplier B (e.g., Supplier C (e.g.,
Specification Cambridge Isotope _ _
MedChemExpress) Sigma-Aldrich)
Labs)
Chemical Purity (by
=298% =299% =298%
HPLC/NMR)
Isotopic Enrichment
>98% >98% >98%
(D atom %)
Certificate of Analysis Provided with Lot- Provided with Lot- Provided with Lot-
(CoA) Specific Data Specific Data Specific Data
Available ] ] ]
) Neat Solid Neat Solid Neat Solid
Formulations
o Varies by Product
Standard Unit Sizes 19, 59 10mg, 50mg, 100mg

Number

Note: The data presented is illustrative of typical industry standards. Researchers should
always consult the lot-specific Certificate of Analysis for precise figures before purchase.

Application: Quantification of Trimethylamine N-
Oxide (TMAO) in Plasma

A primary application for Trimethylammonium chloride-d10 is its use as an internal standard
for the quantification of Trimethylamine N-Oxide (TMAO) and related metabolites in biological
matrices by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][2][3] The
workflow for such an experiment is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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